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Compound of Interest

Compound Name: KPLH1130

Cat. No.: B10818617 Get Quote

This guide provides immediate, essential safety, handling, and disposal protocols for

KPLH1130, a substance for laboratory and manufacturing use. All personnel must review this

document before handling the material to ensure safe operational conduct and mitigate

potential hazards.

Substance Identification and Hazard Summary
Product Name: KPLH1130[1] CAS No: 906669-07-6[1] Intended Use: Laboratory chemicals,

manufacture of substances.[2]

Hazard Statement: The toxicological properties of this substance have not been fully

investigated. It is recommended to handle it as a potentially hazardous chemical. Avoid

inhalation, and contact with skin and eyes.[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or

face shield

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Prevents skin contact and

absorption.

Body Protection Laboratory coat
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator.

Minimizes inhalation of

potentially harmful airborne

particles.

Data sourced from Safety Data Sheets.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

to ensure adequate flushing. Seek immediate

medical attention.[2]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with large amounts of water. Seek

medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.

[2]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[2]

Protocols are based on standard laboratory safety procedures for hazardous chemicals.

Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of KPLH1130
and ensuring a safe laboratory environment.

Aspect Procedure

Handling
Avoid creating dust and aerosols. Use only in

areas with appropriate exhaust ventilation.[2]

Storage
Store in a tightly closed container in a cool, dry,

and well-ventilated place.

Incompatibilities
Strong acids/alkalis, strong oxidizing/reducing

agents.[2]

Disposal Plan
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All waste materials must be handled as hazardous waste and disposed of in accordance with

institutional and local regulations.

Waste Type Disposal Procedure

Unused Product
Dispose of as hazardous waste. Do not allow it

to enter drains or water courses.[2]

Contaminated PPE
Dispose of as hazardous waste in a designated,

sealed container.

Empty Containers
Triple rinse with a suitable solvent and dispose

of as hazardous waste.

Experimental Workflow: Safe Handling of KPLH1130
The following diagram outlines the procedural flow for safely handling KPLH1130 from receipt

to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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